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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B033771

A Guide for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of Acid Yellow 42, a disazo acid dye, and
other commercially significant yellow azo dyes. The focus is on performance characteristics,
toxicological profiles, and the underlying chemical properties relevant to research and
development. Quantitative data is presented for objective comparison, alongside detailed
experimental protocols for key performance assays.

Introduction to Azo Dyes

Azo dyes are the largest and most versatile class of synthetic organic colorants, characterized
by the presence of one or more azo groups (—N=N-).[1][2][3] Their applications are extensive,
ranging from the textile, leather, and paper industries to food and cosmetics.[4][5] The color of
azo dyes is determined by the azo bonds and their associated chromophores and
auxochromes.[3] Acid dyes, a major subgroup, are water-soluble anionic dyes primarily used
for dyeing protein fibers like wool and silk, as well as polyamides.[2][6]

Acid Yellow 42 (C.I. 22910) is a disazo dye known for its brilliant yellow hue and is primarily
used for dyeing wool, silk, polyamide fabrics, and leather.[7][8][9] It is a water-soluble powder
that appears as a reddish-yellow.[7][10][11]

Performance and Physicochemical Properties
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The performance of a dye is evaluated based on its fastness properties—resistance to fading

or bleeding under various conditions such as light, washing, and perspiration.

Table 1: Comparative Physicochemical Properties of Selected Yellow Azo Dyes

Acid Yellow 23

Property Acid Yellow 42 . Disperse Yellow 7
(Tartrazine)

C.l. Name 22910 19140

CAS Number 6375-55-9[7] 1934-21-0 6300-37-4[12]

Molecular Formula C32H24NsNa20sS2[7] C16H9oN4Naz09S2[13] C19H16N4O[12]

Molecular Weight 758.69 g/mol [7] 534.36 g/mol 316.36 g/mol [12]

Chemical Class Disazo[7][14] Monoazo[13] Monoazo[12]

Solubility Soluble in water[7][10]  Soluble in water[2] Low solubility in

water[12]

Table 2: Comparative Fastness Properties of Acid Yellow 42 on Wool

Fastnhess Test

AATCCIISO Grade

Light Fastness (Deep Shade) 5[15]
Light Fastness (Medium Shade) 4-5[15]
Light Fastness (Light Shade) 4[15]

Washing/Soaping Fastness (Fading)

4-5[6][9][10][15]

Washing/Soaping Fastness (Staining) 5[6][15]

Perspiration Fastness (Fading) 4-5[9]

Perspiration Fastness (Staining) 4-5[9]

Seawater Fastness (Fading) 4[15]

Seawater Fastness (Staining) 5[15]
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Note: Fastness is typically rated on a scale of 1 to 5, where 5 indicates the highest fastness.

Toxicological Profile and Metabolism

A critical consideration for drug development professionals is the toxicological profile of any
chemical compound. Azo dyes, while often not toxic themselves, can be metabolized into
potentially harmful aromatic amines.[16][17][18] This biotransformation is primarily carried out
by azoreductase enzymes produced by intestinal microbiota and, to a lesser extent, by hepatic
enzymes in the liver.[16][17][18]

The reductive cleavage of the azo bond breaks the molecule into its constituent aromatic
amines.[1] For example, the metabolism of many azo dyes can release compounds like
benzidine, a known human bladder carcinogen.[16] While specific mutagenicity data for Acid
Yellow 42 is noted as "reported," it is not listed as a carcinogen by major regulatory bodies like
ACGIH, IARC, NIOSH, NTP, or OSHA.[19] However, it may cause skin irritation or allergic
reactions in sensitive individuals.[19][20][21]

Experimental Protocols

4.1. Determination of Light Fastness (AATCC Test Method 16.3)

This protocol outlines the general procedure for assessing the resistance of a dyed substrate to
the effects of light.

o Sample Preparation: Prepare dyed wool specimens according to standardized dyeing
procedures. A portion of each specimen is shielded from the light source to serve as a
control.

o Apparatus: Utilize a xenon-arc lamp fading apparatus that simulates natural sunlight.

e Procedure:

[¢]

Mount the specimens in sample holders.

o

Place the holders in the xenon-arc apparatus.

o

Expose the specimens to a specified amount of radiant energy (e.g., 20 AATCC Fading
Units).
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o The apparatus maintains controlled conditions of temperature and humidity.

o Evaluation:
o Remove the specimens from the apparatus.

o Compare the change in color of the exposed portion to the unexposed portion of the
specimen.

o Evaluate the color change against the AATCC Gray Scale for Color Change, which
provides a numerical rating from 1 (poor fastness) to 5 (excellent fastness).

4.2. Determination of Washing Fastness (AATCC Test Method 61)
This test evaluates the resistance of the dye to laundering.

o Sample Preparation: A 50 x 100 mm specimen of the dyed fabric is prepared and stitched
together with a multi-fiber test fabric.

o Apparatus: A launder-ometer or similar apparatus capable of maintaining a constant
temperature and rotational speed.

e Procedure:

[e]

Prepare a detergent solution (e.g., 0.5% AATCC Standard Reference Detergent).

o

Place the specimen, stainless steel balls (to simulate mechanical action), and the
detergent solution into a stainless steel container.

o

Seal the container and place it in the launder-ometer.

[¢]

Agitate the sample for 45 minutes at a specified temperature (e.g., 49°C).
e Evaluation:
o Rinse and dry the specimen.

o Evaluate the color change of the specimen using the Gray Scale for Color Change.
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o Evaluate the degree of staining on the multi-fiber test fabric using the Gray Scale for
Staining. Ratings range from 1 (heavy staining) to 5 (no staining).

Conclusion

Acid Yellow 42 demonstrates good to excellent fastness properties, particularly in washing and
perspiration resistance, making it a reliable choice for dyeing protein and polyamide fibers.
When compared to other yellow azo dyes, its performance is robust. However, as with all azo
dyes, the potential for metabolic activation into aromatic amines must be a key consideration
for researchers, especially those in drug development and toxicology. The provided
experimental protocols offer a standardized framework for conducting comparative
performance evaluations. Further research should focus on detailed toxicogenomic and
metabolomic studies to fully elucidate the biological impact of Acid Yellow 42 and its
metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Azo Dye Metabolism - Area — Resource 1 [pollution.sustainability-directory.com]

2. m.youtube.com [m.youtube.com]

3. Classifications, properties, recent synthesis and applications of azo dyes - PMC
[pmc.ncbi.nlm.nih.gov]

4. tandfonline.com [tandfonline.com]

5. dyespigments.net [dyespigments.net]

6. Skyacido® Acid Yellow MR Acid Yellow 42 Acid Fabric Dye - Buy Acid Yellow 42, Acid
yellow for wool, Acid yellow cas no .6375-55-9 Product on TIANKUN Dye Manufacturer &
Supplier [tiankunchemical.com]

7. worlddyevariety.com [worlddyevariety.com]

8. sdinternational.com [sdinternational.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b033771?utm_src=pdf-custom-synthesis
https://pollution.sustainability-directory.com/area/azo-dye-metabolism/resource/1/
https://m.youtube.com/watch?v=QT8pEkW0GHg
https://pmc.ncbi.nlm.nih.gov/articles/PMC7002841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7002841/
https://www.tandfonline.com/doi/pdf/10.3109/03602539109029761
https://www.dyespigments.net/blog/azo-dyes-properties-uses-and-synthesis-comprehensive-guide/
https://www.tiankunchemical.com/Skyacido-Acid-Yellow-MR-Acid-Yellow-42-Acid-Fabric-Dye-pd42246395.html
https://www.tiankunchemical.com/Skyacido-Acid-Yellow-MR-Acid-Yellow-42-Acid-Fabric-Dye-pd42246395.html
https://www.tiankunchemical.com/Skyacido-Acid-Yellow-MR-Acid-Yellow-42-Acid-Fabric-Dye-pd42246395.html
http://www.worlddyevariety.com/acid-dyes/acid-yellow-42.html
https://sdinternational.com/acid-yellow-42-dyes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

9. Acid Yellow 42 - Acid Milling Yellow R - Vicoacid Yellow 42 from Emperor Chem
[emperordye.com]

e 10. colorantsgroup.com [colorantsgroup.com]

e 11. chembk.com [chembk.com]

e 12. smashladder.com [smashladder.com]

e 13. researchgate.net [researchgate.net]

e 14. Acid Yellow 42 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
e 15. cncolorchem.com [cncolorchem.com]

e 16. Metabolism of azo dyes: implication for detoxication and activation - PubMed
[pubmed.ncbi.nim.nih.gov]

o 17. [PDF] Toxicological significance of azo dye metabolism by human intestinal microbiota. |
Semantic Scholar [semanticscholar.org]

e 18. Metabolism of azo dyes by human skin microbiota - PMC [pmc.ncbi.nim.nih.gov]
e 19. cncolorchem.com [cncolorchem.com]
e 20. Acid Yellow 42 - Safety Data Sheet [chemicalbook.com]

e 21. Disodium 4,4'-bis(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-ylazo)-1,1'-biphenyl-2,6'-
disulphonate | C32H24N8Na208S2 | CID 22866 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Comparative Analysis of Acid Yellow 42 and Other
Yellow Azo Dyes]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b033771#comparative-analysis-of-acid-yellow-42-and-
other-yellow-azo-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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